Cas no 90691-13-7 (methyl 5,7-dihydroxythieno3,2-bpyridine-6-carboxylate)

• Product Name: methyl 5,7-dihydroxythieno3,2-bpyridine-6-carboxylate
• CAS No: 90691-13-7
• MF: C₉H₇NO₄S
• MW: 225.221181154251
• CID: 4664665
• PubChem ID: 54734580
• Update Time: 2025-07-20

methyl 5,7-dihydroxythieno3,2-bpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5,7-dihydroxythieno[3,2-b]pyridine-6-carboxylate
• Thieno[3,2-b]pyridine-6-carboxylic acid, 4,5-dihydro-7-hydroxy-5-oxo-, methyl ester
• methyl 5,7-dihydroxythieno3,2-bpyridine-6-carboxylate

• Inchi： 1S/C9H7NO4S/c1-14-9(13)5-6(11)7-4(2-3-15-7)10-8(5)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： KMALNJWPHHYHSM-UHFFFAOYSA-N
• SMILES： C12C=CSC=1C(O)=C(C(OC)=O)C(=O)N2

Additional information on methyl 5,7-dihydroxythieno3,2-bpyridine-6-carboxylate

Methyl 5,7-dihydroxythieno[3,2-bpyridine]-6-carboxylate (CAS No. 90691-13-7): A Comprehensive Overview

Methyl 5,7-dihydroxythieno[3,2-bpyridine]-6-carboxylate, identified by its CAS number 90691-13-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a fused thiophene and pyridine ring system, has garnered attention due to its structural complexity and potential biological activities. The presence of hydroxyl groups at the 5- and 7-positions enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The< strong>thieno[3,2-bpyridine] scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. Recent studies have highlighted the< strong>5,7-dihydroxythieno[3,2-bpyridine]-6-carboxylate derivative as a promising candidate for further development into therapeutic agents. Its unique structural features suggest potential applications in the treatment of neurological disorders, inflammation, and cancer. The carboxylate moiety at the 6-position provides a handle for further functionalization, enabling the creation of novel analogs with tailored biological properties.

In the context of drug discovery, the< strong>methyl 5,7-dihydroxythieno[3,2-bpyridine]-6-carboxylate derivative has been explored in several preclinical studies. Researchers have demonstrated its ability to modulate key signaling pathways involved in disease progression. For instance, preliminary data indicate that this compound exhibits inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often implicated in aberrant cellular signaling. These findings are particularly intriguing given the growing interest in small-molecule inhibitors as therapeutic interventions.

The synthesis of< strong>methyl 5,7-dihydroxythieno[3,2-bpyridine]-6-carboxylate involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the formation of the thiophene-pyridine core through cyclization reactions. Subsequent functionalization steps introduce the hydroxyl groups and the carboxylate moiety. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These methodologies underscore the compound's importance as a building block in synthetic chemistry.

The pharmacological profile of< strong>methyl 5,7-dihydroxythieno[3,2-bpyridine]-6-carboxylate has been further investigated through in vitro and in vivo assays. Studies have shown that this compound exhibits moderate affinity for certain receptor families, suggesting potential therapeutic utility. For example, it has been found to interact with sigma receptors and ion channels, which are relevant to conditions such as epilepsy and neurodegenerative diseases. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

The< strong>CAS No. 90691-13-7 designation ensures that researchers can reliably identify and source this compound for their studies. Its stability under various storage conditions enhances its practicality for laboratory use. Furthermore, analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to confirm its identity and purity. These methods are essential for ensuring that researchers working with this compound obtain consistent and reproducible results.

The future directions for< strong>methyl 5,7-dihydroxythieno[3,2-bpyridine]-6-carboxylate research are multifaceted. Efforts are ongoing to optimize its synthesis for scalability and cost-effectiveness. Additionally, more comprehensive pharmacological studies are needed to elucidate its mechanism of action and potential side effects. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

In conclusion,< strong>methyl 5,7-dihydroxythieno[3,2-bpyridine]-6-carboxylate (CAS No. 90691-13-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique scaffold and functional groups make it a valuable tool for developing novel therapeutic agents. As our understanding of its biological properties continues to grow, so too will its applications in medicine and drug discovery.